Cas no 1797871-47-6 (7-(2-chlorophenyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-thiazepane)

• Product Name: 7-(2-chlorophenyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-thiazepane
• CAS No: 1797871-47-6
• MF: C₁₆H₂₀ClN₃O₂S₂
• MW: 385.931900024414
• CID: 5373720
• Update Time: 2025-05-23

7-(2-chlorophenyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 7-(2-Chlorophenyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]hexahydro-1,4-thiazepine
• 7-(2-chlorophenyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-thiazepane

• Inchi： 1S/C16H20ClN3O2S2/c1-12-18-16(11-19(12)2)24(21,22)20-8-7-15(23-10-9-20)13-5-3-4-6-14(13)17/h3-6,11,15H,7-10H2,1-2H3
• InChI Key： SXFQWTYOYLPEHD-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2Cl)CCN(S(C2=CN(C)C(C)=N2)(=O)=O)CC1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.1±60.0 °C(Predicted)
• pka: 4.02±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 7-(2-chlorophenyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-thiazepane

Chemical Compound CAS No. 1797871-47-6: 7-(2-chlorophenyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-thiazepane

The chemical compound with CAS No. 1797871-47-6, named 7-(2-chlorophenyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-thiazepane, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazepane ring system substituted with a sulfonyl group and a chlorophenyl moiety. The presence of the imidazole ring further enhances its functional versatility, making it an interesting subject for research and development.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and materials science due to their ability to form stable complexes and exhibit bioactivity. The sulfonyl group in this compound plays a crucial role in modulating its physicochemical properties, such as solubility and stability, which are essential for its application in pharmaceutical formulations.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and coupling reactions to assemble the thiazepane ring and the sulfonyl group. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for advanced applications.

In terms of biological activity, thiazepane analogs have shown promise in targeting specific enzymes and receptors, making them potential candidates for therapeutic interventions. For instance, recent findings suggest that this compound may exhibit anti-inflammatory or anti-cancer properties due to its ability to inhibit key signaling pathways.

Moreover, the integration of the chlorophenyl group introduces additional electronic effects that can influence the compound's reactivity and selectivity in chemical reactions. This feature makes it a valuable building block for constructing more complex molecular architectures in organic synthesis.

From an environmental standpoint, understanding the degradation pathways of this compound is critical for assessing its ecological impact. Studies are ongoing to determine how it behaves under various environmental conditions and whether it poses any risks to ecosystems.

In conclusion, the compound CAS No. 1797871-47-6 represents a fascinating example of modern organic chemistry's capabilities in designing sophisticated molecules with diverse applications. Its structure, functionality, and potential uses continue to attract the attention of scientists across multiple disciplines.